Cas no 26137-70-2 (2,6-dimethylphenyl sulfamate)

• Product Name: 2,6-dimethylphenyl sulfamate
• CAS No: 26137-70-2
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD27948369
• CID: 1425844
• PubChem ID: 12411103
• Update Time: 2025-06-10

2,6-dimethylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 2,6-dimethylphenyl ester
• (2,6-dimethylphenyl) sulfamate
• 2,6-dimethylphenyl sulfamate
• GSZDEVMUVFEQJQ-UHFFFAOYSA-N
• EN300-1988542
• SCHEMBL3371349
• DTXSID00497012
• sulfamic acid 2,6-dimethyl-phenyl ester
• 26137-70-2

• MDL： MFCD27948369
• Inchi： 1S/C8H11NO3S/c1-6-4-3-5-7(2)8(6)12-13(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： GSZDEVMUVFEQJQ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 201.04603
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2,6-dimethylphenyl sulfamate

Introduction to 2,6-Dimethylphenyl Sulfamate (CAS No. 26137-70-2)

2,6-Dimethylphenyl sulfamate (CAS No. 26137-70-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which consists of a sulfamate group attached to a 2,6-dimethylphenyl ring. The combination of these functional groups imparts specific properties that make it an attractive candidate for a wide range of applications.

In the pharmaceutical industry, 2,6-dimethylphenyl sulfamate has garnered attention due to its potential as a building block for the synthesis of novel drugs. Recent studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2,6-dimethylphenyl sulfamate exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 2,6-dimethylphenyl sulfamate has also shown promise in the field of agrochemicals. Research conducted at the University of California, Davis, demonstrated that this compound can be used as an intermediate in the synthesis of herbicides and fungicides. The unique structure of 2,6-dimethylphenyl sulfamate allows for the creation of highly effective and environmentally friendly agrochemicals that can enhance crop yields while minimizing environmental impact.

In materials science, 2,6-dimethylphenyl sulfamate has been investigated for its potential in the development of advanced materials. A study published in the Journal of Materials Chemistry A in 2020 highlighted the use of this compound as a functional monomer in the synthesis of polymer-based materials with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, aerospace, and automotive industries.

The synthesis of 2,6-dimethylphenyl sulfamate is well-documented in the literature. A common method involves the reaction of 2,6-dimethylphenol with sulfuric acid to form the corresponding sulfate ester, followed by treatment with ammonia to generate the sulfamate derivative. This process is straightforward and can be scaled up for industrial production. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes. For example, a study published in in 2019 described a novel method using microwave-assisted synthesis to produce 2,6-dimethylphenyl sulfamate with high yield and purity while minimizing waste generation.

The physical and chemical properties of 2,6-dimethylphenyl sulfamate are well-characterized. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents like hexane. These properties make it suitable for various applications where solubility and stability are critical factors.

In terms of safety and handling, while 2,6-dimethylphenyl sulfamate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

The market demand for 2,6-dimethylphenyl sulfamate is expected to grow steadily over the next few years due to its diverse applications and increasing research interest. Key drivers include advancements in drug discovery and development, growing demand for environmentally friendly agrochemicals, and ongoing innovations in materials science. Companies involved in these sectors are increasingly investing in research and development to explore new uses for this versatile compound.

In conclusion, 2,6-dimethylphenyl sulfamate (CAS No. 26137-70-2) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.